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Compound of Interest

Compound Name: ENMD-1068

Cat. No.: B607328 Get Quote

ENMD-1068 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ENMD-1068. Below you will find frequently asked

questions and troubleshooting guides related to the stability and storage of this compound.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of ENMD-1068?

The solid form of ENMD-1068 is shipped at room temperature within the continental US.[1] For

long-term storage, it is recommended to refer to the Certificate of Analysis provided with the

product. As a general best practice for research compounds, storing the solid powder in a cool,

dry, and dark place is advisable.

Q2: What are the recommended storage conditions for ENMD-1068 stock solutions?

Prepared stock solutions of ENMD-1068 hydrochloride have specific storage guidelines to

maintain their stability.[2] To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the solution after preparation.[2]

Q3: How long can I store the stock solutions?

The storage duration for stock solutions depends on the temperature:

At -80°C, the solution can be stored for up to 6 months.[2]
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At -20°C, when stored under nitrogen, the solution is stable for up to 1 month.[2]

Q4: What precautions should I take when preparing working solutions for in vivo experiments?

For in vivo studies, it is highly recommended to prepare fresh working solutions on the day of

use.[2] This minimizes the risk of degradation and ensures the potency of the compound.

Q5: Are there specific instructions for aqueous stock solutions?

If you prepare a stock solution in water, it should be filtered and sterilized using a 0.22 μm filter

before use.[2]
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Issue Possible Cause Recommended Solution

Unexpected experimental

results or loss of compound

activity.

Improper storage of stock

solutions leading to

degradation.

Review the storage conditions

of your stock solution. Ensure

it was stored at the correct

temperature and for the

recommended duration.[2]

Avoid repeated freeze-thaw

cycles by preparing aliquots.[2]

Degradation of working

solution.

Prepare fresh working

solutions for each experiment,

especially for in vivo studies.[2]

Precipitation or phase

separation observed during

preparation of working

solutions.

The compound has limited

solubility in the chosen solvent

system.

Gentle heating and/or

sonication can be used to aid

dissolution.[2] Ensure the

correct volumetric ratios of

solvents are used as per the

recommended protocols.[2]

Difficulty dissolving the

compound.

The compound may have

specific solubility

characteristics.

Refer to the solubility

information provided by the

supplier. For ENMD-1068

hydrochloride, specific

protocols using solvents like

DMSO, PEG300, Tween-80,

and saline are available.[2]

Data Presentation
Table 1: Recommended Storage Conditions for ENMD-1068 Hydrochloride Stock Solutions

Storage Temperature Duration Special Conditions

-80°C Up to 6 months
Aliquot to avoid freeze-thaw

cycles.[2]

-20°C Up to 1 month Store under nitrogen.[2]
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Experimental Protocols
Protocol 1: Preparation of a Working Solution for In Vivo Experiments (Suspended Solution)

This protocol yields a 5 mg/mL suspended solution suitable for oral and intraperitoneal

injection.[2]

Prepare a 50.0 mg/mL stock solution in DMSO.

For a 1 mL working solution, take 100 μL of the DMSO stock solution and add it to 400 μL of

PEG300. Mix thoroughly.

Add 50 μL of Tween-80 to the mixture and mix again until uniform.

Add 450 μL of Saline to bring the final volume to 1 mL.

Protocol 2: Preparation of a Working Solution for In Vivo Experiments (Clear Solution)

This protocol yields a clear solution of ≥ 5 mg/mL.[2]

Prepare a 50.0 mg/mL stock solution in DMSO.

For a 1 mL working solution, add 100 μL of the DMSO stock solution to 900 μL of 20% SBE-

β-CD in Saline. Mix until the solution is clear.
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ENMD-1068 Handling and Storage Workflow
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Caption: Workflow for handling and storing ENMD-1068.
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ENMD-1068 is a selective protease-activated receptor 2 (PAR2) antagonist.[1] Its mechanism

of action involves inhibiting the TGF-β1/Smad signaling pathway, which plays a role in

conditions like liver fibrosis and endometriosis.[2]

Simplified PAR2 Signaling Pathway and Inhibition by ENMD-1068
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Caption: Inhibition of the PAR2 signaling pathway by ENMD-1068.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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